Cas no 133492-69-0 ((S)-1-(2,4-Dichlorophenyl)ethanamine)

• Product Name: (S)-1-(2,4-Dichlorophenyl)ethanamine
• CAS No: 133492-69-0
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• MDL: MFCD12757842
• CID: 135782
• PubChem ID: 2496562
• Update Time: 2025-11-02

(S)-1-(2,4-Dichlorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,4-Dichlorophenyl)ethanamine
• BENZENEMETHANAMINE, 2,4-DICHLORO-Α-METHYL-, (ΑS)-
• Benzenemethanamine,2,4-dichloro-a-methyl-,(aS)-
• Benzenemethanamine,2,4-dichloro-a-methyl-,(S)-
• 2,6-dichlorophenylethylamine
• 4-dichloro-a-Methyl-
• (S)-1-(2,4-Dichlorophenyl)ethylaMine
• (1S)-1-(2,4-dichlorophenyl)ethan-1-amine
• Benzenemethanamine, 2,4-dichloro--methyl-, (S)-
• 133492-69-0
• SCHEMBL5492924
• AMY21691
• EN300-87772
• BS-48799
• (1S)-1-(2,4-dichlorophenyl)ethanamine
• A888081
• DTXSID40368818
• (S)-2,4-Dichloro-a-methyl-benzenemethanamine
• MFCD06761787
• AKOS016843428

• MDL： MFCD12757842
• Inchi： 1S/C8H9Cl2N/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： OUVZHZAOWDHBOU-YFKPBYRVSA-N
• SMILES： ClC1C=C(C=CC=1[C@H](C)N)Cl

Computed Properties

• Exact Mass: 189.01100
• Monoisotopic Mass: 189.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.71340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (S)-1-(2,4-Dichlorophenyl)ethanamine

Comprehensive Guide to (S)-1-(2,4-Dichlorophenyl)ethanamine (CAS No. 133492-69-0): Properties, Applications, and Market Insights

(S)-1-(2,4-Dichlorophenyl)ethanamine (CAS No. 133492-69-0) is a chiral amine compound with significant importance in pharmaceutical and agrochemical research. This enantiomerically pure compound is widely recognized for its role as a key intermediate in the synthesis of biologically active molecules. The 2,4-dichlorophenyl moiety combined with the ethanamine group gives this molecule unique properties that make it valuable for various applications.

The global demand for chiral building blocks like (S)-1-(2,4-Dichlorophenyl)ethanamine has been steadily increasing due to the growing pharmaceutical industry's need for enantiomerically pure compounds. Researchers frequently search for information about CAS 133492-69-0 suppliers, synthesis methods, and analytical data, reflecting the compound's importance in modern drug development.

From a chemical perspective, (S)-1-(2,4-Dichlorophenyl)ethanamine exhibits interesting physical and chemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its chiral center at the ethanamine position makes it particularly valuable for asymmetric synthesis applications. Many researchers are currently investigating its potential as a pharmaceutical intermediate for CNS-active drugs.

The applications of 133492-69-0 extend across multiple domains. In medicinal chemistry, it serves as a crucial building block for potential dopamine receptor modulators and other neuroactive compounds. The agrochemical industry also shows interest in this compound for developing novel crop protection agents. Recent publications have highlighted its use in creating more selective and environmentally friendly pesticides.

Market analysis reveals that (S)-1-(2,4-Dichlorophenyl)ethanamine maintains stable demand from research institutions and pharmaceutical companies. The compound's price fluctuates based on purity requirements and order volume, with enantiomeric excess being a critical quality parameter. Current trends show increased interest in green chemistry approaches for its synthesis, aligning with the industry's sustainability goals.

Quality control for CAS 133492-69-0 typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) with chiral columns is commonly used to determine enantiomeric purity, while mass spectrometry and NMR spectroscopy confirm structural identity. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical applications.

Storage and handling of (S)-1-(2,4-Dichlorophenyl)ethanamine require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere at controlled temperatures to maintain stability. Proper documentation including certificate of analysis and material safety data should accompany all commercial samples.

Recent scientific literature has featured several innovative applications of 133492-69-0. Some studies explore its potential in developing novel antidepressant candidates, while others investigate its use in catalysis. The compound's versatility continues to attract attention from both academic and industrial researchers worldwide.

The synthesis of (S)-1-(2,4-Dichlorophenyl)ethanamine has evolved significantly in recent years. Modern approaches focus on asymmetric synthesis methods that provide higher yields and better enantioselectivity. These advancements address the growing demand for cost-effective production of this valuable chiral intermediate.

Regulatory aspects surrounding CAS 133492-69-0 vary by region, but generally follow standard chemical substance regulations. Manufacturers and suppliers must comply with appropriate chemical registration requirements and provide complete documentation to end users. The compound's status remains favorable for research and development purposes.

Future prospects for (S)-1-(2,4-Dichlorophenyl)ethanamine appear promising as research into CNS disorders and precision agriculture continues to expand. The development of more efficient synthetic routes and novel applications will likely drive sustained interest in this versatile chiral compound. Researchers are particularly excited about its potential in next-generation therapeutic agents.

For laboratories working with 133492-69-0, proper analytical characterization is essential. Establishing reliable HPLC methods for purity assessment and developing robust spectroscopic fingerprints ensures consistent quality across batches. These quality control measures are critical for reproducible research results.

The commercial availability of (S)-1-(2,4-Dichlorophenyl)ethanamine has improved in recent years, with multiple suppliers offering the compound at various purity grades. Researchers should carefully evaluate suppliers based on quality documentation, batch-to-batch consistency, and technical support capabilities when sourcing this material.